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Compound of Interest

Compound Name: Evogliptin-d9

Cat. No.: B13849763

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers offering high-purity
Evogliptin-d9, a deuterated analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor, Evogliptin.
This document is intended to assist researchers, scientists, and professionals in drug
development in sourcing this stable isotope-labeled compound for use in areas such as
pharmacokinetic studies, metabolic profiling, and as an internal standard in analytical methods.

Introduction to Evogliptin and its Deuterated Analog

Evogliptin is a potent and selective inhibitor of the DPP-4 enzyme, which plays a crucial role in
the regulation of glucose homeostasis. By preventing the degradation of incretin hormones like
glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP),
Evogliptin enhances insulin secretion and suppresses glucagon release in a glucose-
dependent manner, making it an effective treatment for type 2 diabetes mellitus.[1][2] The
deuterated form, Evogliptin-d9, incorporates nine deuterium atoms, providing a stable isotopic
label that is invaluable for mass spectrometry-based bioanalytical assays.

Commercial Suppliers of High-Purity Evogliptin-d9

Several commercial suppliers provide Evogliptin-d9 for research purposes. While specific
purity data often requires consultation of the Certificate of Analysis (CoA) provided with a
purchase, the following table summarizes the available information for key suppliers.
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MedChemExpres

S

Evogliptin-d9

HY-117985S

>98% (for non-
deuterated

tartrate salt)

Offers various
guantities. States
that a Certificate
of Analysis is

available.[3]

LGC Standards

Evogliptin-d9

TRC-D154892-
25MG

Not specified on

website

Provides detailed
chemical
information and
states that a
comprehensive
Certificate of
Analysis is
available.[2][4]

Simson Pharma

Evogliptin-d9

E750011

Not specified on

website

Accompanied by
a Certificate of
Analysis.
Available via
custom
synthesis.[5]

Clinivex

Evogliptin-d9 L-

Tartarate

Not specified

Not specified on

website

An ISO
9001:2015
certified supplier
of
pharmaceutical
reference
standards.[6][7]

Experimental Protocols for Quality Assessment

The purity and identity of Evogliptin-d9 are typically assessed using a combination of

analytical techniques, primarily High-Performance Liquid Chromatography (HPLC) for purity
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and Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for
identity and confirmation of deuteration.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

The following is a representative HPLC method synthesized from published analytical
procedures for Evogliptin.[8][9][10]

Objective: To determine the chemical purity of Evogliptin-d9 by assessing the peak area of the
principal peak relative to the total peak area.

Instrumentation:

e HPLC system with a UV detector

» Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size)
Reagents:

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Potassium dihydrogen phosphate (KH2PO4) or Ammonium acetate (analytical grade)
e Phosphoric acid or Formic acid (for pH adjustment)

o Purified water (HPLC grade)

o Evogliptin-d9 reference standard

» Evogliptin-d9 sample for analysis

Chromatographic Conditions:

* Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 20 mM KH2PO4, pH
adjusted to 4.5 with phosphoric acid) and an organic solvent (e.g., a mixture of acetonitrile
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and methanol). A common starting point is a ratio of 45:55 (v/v) buffer to organic solvent.[9]
e Flow Rate: 1.0 mL/min
e Column Temperature: 30 °C
o Detection Wavelength: 265 nm([9]
e Injection Volume: 10 pL

e Run Time: Sufficient to allow for the elution of the main peak and any potential impurities
(e.g., 10-15 minutes).

Procedure:

o Standard Solution Preparation: Accurately weigh a known amount of Evogliptin-d9
reference standard and dissolve it in a suitable solvent (e.g., methanol or mobile phase) to
prepare a stock solution of known concentration (e.g., 1 mg/mL). Further dilute to a working
concentration (e.g., 20 pg/mL).[9]

o Sample Solution Preparation: Prepare the Evogliptin-d9 sample to be tested at the same
concentration as the working standard solution.

o System Suitability: Inject the standard solution multiple times (e.g., 5-6 injections) to ensure
the system is operating correctly. The relative standard deviation (RSD) of the peak area
should be less than 2%.

e Analysis: Inject the sample solution and record the chromatogram.

o Data Analysis: Calculate the purity of the sample by dividing the area of the main Evogliptin-
d9 peak by the total area of all peaks in the chromatogram and multiplying by 100%.

Signaling Pathway of Evogliptin

Evogliptin functions by inhibiting the DPP-4 enzyme. This inhibition prevents the breakdown of
incretin hormones, leading to a cascade of events that ultimately results in improved glycemic
control.
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Caption: Mechanism of action of Evogliptin as a DPP-4 inhibitor.

Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of a batch of
Evogliptin-d9.
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Caption: Quality control workflow for Evogliptin-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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